Cas no 89640-87-9 (2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide)

• Product Name: 2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide
• CAS No: 89640-87-9
• MF: C₆H₇BrN₂O₄S
• MW: 283.099779367447
• MDL: MFCD13857406
• CID: 712173
• PubChem ID: 54758897
• Update Time: 2025-06-14

2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid,2-amino-4-carboxy-
• 2-AMINO-5-(CARBOXYMETHYL)-1,3-THIAZOLE-4-CARBOXYLIC ACID HYDROBROMIDE
• 2-amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic acid;hydrobromide
• FT-0684136
• 2-Amino-5-(carboxymethyl)thiazole-4-carboxylic acid hydrobromide
• 2-Amino-5-(carboxymethyl)thiazole-4-carboxylicacidhydrobromide
• 2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic acid--hydrogen bromide (1/1)
• 89640-87-9
• DTXSID60716610
• 2103392-38-5
• AKOS015893191
• MFCD13857406
• 2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide

• MDL： MFCD13857406
• Inchi： 1S/C6H6N2O4S.BrH/c7-6-8-4(5(11)12)2(13-6)1-3(9)10;/h1H2,(H2,7,8)(H,9,10)(H,11,12);1H
• InChI Key： KULOEVKOAVNFQM-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(C(=O)O)=C1CC(=O)O

Computed Properties

• Exact Mass: 281.931
• Monoisotopic Mass: 281.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142A^2

2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide Security Information

• HazardClass：IRRITANT

Additional information on 2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide

Comprehensive Overview of 2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide (CAS No. 89640-87-9)

2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide (CAS No. 89640-87-9) is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound, characterized by its unique thiazole ring structure and carboxylic acid functional groups, has garnered attention for its potential role in drug development, particularly in the synthesis of novel therapeutic agents. Researchers are increasingly exploring its properties due to its relevance in peptide synthesis and enzyme inhibition studies, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of 2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide includes a thiazole core, which is a heterocyclic compound containing sulfur and nitrogen. This structure is pivotal in medicinal chemistry, as it often enhances bioavailability and metabolic stability. The presence of both amino and carboxylic acid groups allows for versatile chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its potential in addressing oxidative stress-related conditions, a hot topic in health and wellness discussions.

In the context of modern drug discovery, CAS No. 89640-87-9 is frequently mentioned in relation to small molecule inhibitors and bioconjugation techniques. Its ability to act as a building block for peptide mimetics has made it a subject of interest in the development of treatments for chronic diseases. For instance, its derivatives are being investigated for their role in modulating inflammatory pathways, a key area of research in autoimmune and neurodegenerative diseases. This aligns with the growing public interest in anti-aging and neuroprotection, as evidenced by frequent searches on these topics.

From a synthetic chemistry perspective, the hydrobromide salt form of this compound offers improved solubility and stability, which are critical for laboratory and industrial applications. The compound’s carboxymethyl group further enhances its reactivity, enabling efficient coupling reactions in solid-phase peptide synthesis (SPPS). This technique is widely used in the production of peptide-based drugs, a sector experiencing rapid growth due to advancements in biotechnology and personalized medicine.

Environmental and safety considerations are also paramount when working with 2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. The compound’s biodegradability and low ecotoxicity make it a sustainable choice for research institutions and pharmaceutical companies aiming to reduce their environmental footprint—a concern increasingly reflected in user queries about green chemistry and sustainable lab practices.

In summary, 2-Amino-5-(carboxymethyl)-1,3-thiazole-4-carboxylic Acid Hydrobromide (CAS No. 89640-87-9) is a multifaceted compound with broad applicability in drug development and biochemical research. Its structural features and functional groups make it a cornerstone in the design of innovative therapeutics, particularly in areas like peptide engineering and enzyme modulation. As the scientific community continues to explore its potential, this compound remains at the forefront of cutting-edge research, addressing both current health challenges and future medical breakthroughs.